(5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate

• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: (5-hydroxy-4-oxoquinazolin-3-yl)methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C14H16N2O4/c1-14(2,3)13(19)20-8-16-7-15-9-5-4-6-10(17)11(9)12(16)18/h4-7,17H,8H2,1-3H3
• InChI Key: MXJRGHHXEBGYPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCN1C=NC2=C(C1=O)C(=CC=C2)O

Description

(5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Magnesium bromide (7 g, 38 mmol) was added to a solution of (5-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate (7.4 g, 25.5 mmol) in pyridine (25 ml). The mixture was stirred at 120° C. for one hour. After cooling, the solvents were evaporated under high vacuum. Diluted acetic acid (15 ml in 100 ml water) was added. The precipitated solid was filtered, washed with water and dried under high vacuum in the presence of P2O5 to give (5-hydroxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate as a white solid (6.33 g, 90%); NMR Spectrum (CDCl3) 1.23 (s, 9H), 5.93 (s, 2H), 6.99 (d, 1H), 7.22 (d, 1H), 7.68 (t, 1H), 8.21 (s, 1H); Mass spectrum MH+ 277.